Cas no 898454-00-7 (1-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 898454-00-7
• MF: C₁₈H₁₃ClN₂O₄
• MW: 356.759823560715
• CID: 6492415
• Update Time: 2025-07-09

1-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• 2,3-Pyrazinedione, 1-(1,3-benzodioxol-5-yl)-4-[(4-chlorophenyl)methyl]-1,4-dihydro-

• Inchi： 1S/C18H13ClN2O4/c19-13-3-1-12(2-4-13)10-20-7-8-21(18(23)17(20)22)14-5-6-15-16(9-14)25-11-24-15/h1-9H,10-11H2
• InChI Key： RUSJRNCXYURVIB-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C3OCOC3=C2)C=CN(CC2=CC=C(Cl)C=C2)C1=O

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

1-(2H-1,3-Benzodioxol-5-yl)-4-(4-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione: A Comprehensive Overview

The compound with CAS No. 898454-00-7, commonly referred to as 1-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and promising applications in drug development and advanced materials. Recent studies have highlighted its potential as a versatile building block for designing bioactive molecules and functional materials.

The benzodioxole moiety in the molecule plays a crucial role in modulating its electronic properties and enhancing its stability. This structural feature has been extensively studied in recent research to understand its impact on the compound's reactivity and selectivity in various chemical reactions. The tetrahydropyrazine dione core further contributes to the molecule's versatility by providing a rigid framework that can be easily functionalized for diverse applications.

One of the most notable advancements involving this compound is its application in the development of novel antibiotics. Researchers have demonstrated that the chlorophenylmethyl group within the molecule exhibits potent antimicrobial activity against a wide range of bacterial strains. This discovery has opened new avenues for exploring its potential as a lead compound in antibiotic drug design.

In addition to its pharmacological applications, this compound has also found relevance in the field of materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the synthesis of advanced catalysts. Recent studies have shown that these catalysts exhibit exceptional efficiency in promoting key industrial reactions, such as olefin polymerization and hydrogenation.

The synthesis of 1-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits low toxicity to aquatic organisms and can be safely metabolized under controlled conditions. These findings underscore its potential as an eco-friendly alternative to traditional chemical agents in various industrial processes.

In conclusion, 1-(2H-1,3-benzodioxol-5-yl)-4-(4-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione represents a cutting-edge advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structural features and promising properties make it a valuable asset for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in shaping the future of medicinal chemistry and materials science.